Cas no 53684-90-5 (Benzyl 2,3,4-Tri-O-benzyl-D-glucuronate)

Benzyl 2,3,4-Tri-O-benzyl-D-glucuronate Properties

Names and Identifiers

• Benzyl 2,3,4-Tri-O-benzyl-D-glucuronate
• 2,3,4-Tris-O-(phenylmethyl)-D-glucuronic Acid Phenylmethyl Este
• 2,3,4-Tris-O-(phenylmethyl)-D-glucuronic Acid Phenylmethyl Ester
• 53684-90-5
• Benzyl (2S,3S,4S,5R)-6-hydroxy-3,4,5-tris(phenylmethoxy)oxane-2-carboxylate
• W-203022
• SCHEMBL7621498
• benzyl 2,3,4-tri-O-benzyl-d-glucopyranuronate
• +Expand

• InChIKey： JGZVCCVFRMQHQJ-NVUQYOTJSA-N
• Inchi： InChI=1S/C34H34O7/c35-33(40-24-28-19-11-4-12-20-28)32-30(38-22-26-15-7-2-8-16-26)29(37-21-25-13-5-1-6-14-25)31(34(36)41-32)39-23-27-17-9-3-10-18-27/h1-20,29-32,34,36H,21-24H2/t29-,30-,31+,32-,34?/m0/s1
• SMILES： O=C(OCc1ccccc1)[C@H]5OC(O)[C@H](OCc2ccccc2)[C@@H](OCc3ccccc3)[C@@H]5OCc4ccccc4

Computed Properties

• Exact Mass: 554.23000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Monoisotopic Mass: 554.23045342g/mol
• Heavy Atom Count: 41
• Complexity: 737
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• LogP: 5.20320
• PSA: 83.45000
• Boiling Point: 678.4±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 214.2±25.0 °C
• Density: 1.3±0.1 g/cm3